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Compound of Interest

Compound Name: CKI-7

Cat. No.: B15570516 Get Quote

For researchers, scientists, and drug development professionals, the integrity of the laboratory

environment is paramount. Adherence to rigorous safety protocols, particularly in the handling

and disposal of potent chemical compounds like CKI-7, is a cornerstone of responsible

research. This guide provides essential, step-by-step procedures for the safe disposal of CKI-7,

ensuring the protection of laboratory personnel and compliance with environmental standards.

By providing value beyond the product itself, we aim to be your preferred source for laboratory

safety and chemical handling information, building a foundation of deep trust.

CKI-7, a potent inhibitor of Casein Kinase 1 (CK1), is a valuable tool in studying various cellular

signaling pathways. However, its biological activity necessitates careful management as a

hazardous chemical waste. Under no circumstances should CKI-7 or materials contaminated

with it be disposed of in regular trash or poured down the drain.

CKI-7: Key Data for Handling and Disposal
A clear understanding of a compound's properties is critical for its safe management. The

following table summarizes key quantitative data for CKI-7.
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Property Value

Molecular Weight 358.67 g/mol

Formula C₁₁H₁₂ClN₃O₂S·2HCl

Appearance Solid

Solubility - Water: Soluble to 10 mM

- DMSO: Soluble to 50 mM

Storage Temperature -20°C

IC₅₀ for CK1 6 µM

Kᵢ for CK1 8.5 µM

Operational Plan for CKI-7 Disposal: A Step-by-Step
Guide
The following protocols provide detailed methodologies for the disposal of CKI-7 in its various

forms within a laboratory setting.

Procedure 1: Disposal of Solid CKI-7 Waste
This procedure applies to unused, expired, or surplus solid CKI-7 powder.

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

Waste Collection:

If possible, collect the solid CKI-7 waste in its original container. Ensure the cap is tightly

sealed.

If the original container is not available, transfer the waste to a new, clearly labeled, and

sealable hazardous waste container.

Labeling:
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The container must be clearly labeled with "Hazardous Waste," the full chemical name

"CKI-7," and the approximate quantity.

Storage:

Store the sealed container in a designated and secure hazardous waste accumulation

area, segregated from incompatible materials.

Pickup:

Arrange for waste pickup through your institution's Environmental Health & Safety (EHS)

department.

Procedure 2: Disposal of Liquid CKI-7 Waste (DMSO
Solutions)
CKI-7 is often dissolved in solvents like Dimethyl Sulfoxide (DMSO) for experimental use.

These solutions require specific disposal procedures.[1][2]

PPE: Wear appropriate PPE, including a lab coat, chemical splash goggles, and butyl rubber

gloves, as DMSO can penetrate nitrile gloves.[1]

Waste Collection:

Collect all liquid waste containing CKI-7 and DMSO in a dedicated, leak-proof, and

chemically compatible hazardous waste container (e.g., high-density polyethylene or

glass).[1][3]

Do not mix with other waste streams unless explicitly permitted by your institution's EHS.

Labeling:

Label the container with "Hazardous Waste" and list all chemical constituents with their

approximate percentages (e.g., "CKI-7 in DMSO, <1%").

Storage:
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Store the sealed container in a designated hazardous waste accumulation area, preferably

within a flammable materials storage cabinet.

Pickup:

Schedule a pickup with your institution's EHS department.

Procedure 3: Disposal of CKI-7 Contaminated Materials
This category includes items such as pipette tips, centrifuge tubes, gloves, and spill cleanup

materials that have come into contact with CKI-7.

PPE: Continue to wear appropriate PPE during the collection of contaminated materials.

Waste Collection:

Place all contaminated solid waste into a designated, sealed hazardous waste bag or

container.[3]

Contaminated sharps (needles, scalpels) must be disposed of in a designated, puncture-

proof sharps container.

Labeling:

Label the bag or container as "Hazardous Waste: CKI-7 Contaminated Materials."

Storage:

Store the sealed container in the designated hazardous waste accumulation area.

Pickup:

Arrange for disposal through your institution's EHS department.

Visualizing Key Processes
To further clarify the procedures and the biological context of CKI-7, the following diagrams

have been generated.
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Caption: CKI-7 Waste Disposal Workflow

Caption: Wnt/β-catenin Signaling and CKI-7 Inhibition

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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